Cas no 1823441-94-6 (1-methyl-3-(2-methylpropoxy)-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-methyl-3-(2-methylpropoxy)-1H-pyrazole-5-carboxylic acid
• CAS No: 1823441-94-6
• MF: C₉H₁₄N₂O₃
• MW: 198.219062328339
• CID: 5304294
• Update Time: 2026-03-10

1-methyl-3-(2-methylpropoxy)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Isobutoxy-1-methyl-1H-pyrazole-5-carboxylic acid
• starbld0032675
• 5-Isobutoxy-2-methyl-2H-pyrazole-3-carboxylic acid
• 1-methyl-3-(2-methylpropoxy)-1H-pyrazole-5-carboxylic acid

• Inchi： 1S/C9H14N2O3/c1-6(2)5-14-8-4-7(9(12)13)11(3)10-8/h4,6H,5H2,1-3H3,(H,12,13)
• InChI Key： QPHOINPVXUZCMZ-UHFFFAOYSA-N
• SMILES： O(C1C=C(C(=O)O)N(C)N=1)CC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 208
• XLogP3: 1.7
• Topological Polar Surface Area: 64.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 1-methyl-3-(2-methylpropoxy)-1H-pyrazole-5-carboxylic acid

1-Methyl-3-(2-Methylpropoxy)-1H-Pyrazole-5-Carboxylic Acid: A Comprehensive Overview

1-Methyl-3-(2-methylpropoxy)-1H-pyrazole-5-carboxylic acid, identified by the CAS number 1823441-94-6, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of pyrazole derivatives, which are widely studied for their diverse biological activities and potential applications in drug discovery. The structure of this compound is characterized by a pyrazole ring system, which is a five-membered heterocycle containing two nitrogen atoms. The substituents on the pyrazole ring include a methyl group at position 1 and a 2-methylpropoxy group at position 3, along with a carboxylic acid group at position 5. These functional groups contribute to the compound's unique chemical properties and reactivity.

The synthesis of 1-methyl-3-(2-methylpropoxy)-1H-pyrazole-5-carboxylic acid typically involves multi-step organic reactions, often employing techniques such as nucleophilic substitution, condensation, and oxidation. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored various strategies to optimize the reaction conditions, including the use of microwave-assisted synthesis and catalytic systems, which have significantly improved the overall process.

In terms of biological activity, this compound has been investigated for its potential as a pharmacological agent. Studies have demonstrated that 1-methyl-3-(2-methylpropoxy)-1H-pyrazole-5-carboxylic acid exhibits promising anti-inflammatory and antioxidant properties. These findings are supported by recent research published in reputable journals, where the compound was tested in vitro against various inflammatory markers and reactive oxygen species. The results indicated that the compound could effectively inhibit pro-inflammatory cytokines and scavenge free radicals, suggesting its potential application in treating inflammatory diseases.

Beyond its pharmacological applications, this compound has also been explored in materials science for its role in polymer synthesis and catalysis. The carboxylic acid group present in the molecule can participate in various polymerization reactions, leading to the formation of novel materials with tailored properties. Recent studies have highlighted its use as a building block for synthesizing biodegradable polymers, which are increasingly sought after in sustainable materials development.

The structural versatility of 1-methyl-3-(2-methylpropoxy)-1H-pyrazole-5-carboxylic acid makes it an attractive candidate for further research into its potential applications in agrochemicals and industrial catalysts. Ongoing studies are focusing on optimizing its stability under various environmental conditions and enhancing its bioavailability for therapeutic uses.

In conclusion, 1-methyl-3-(2-methylpropoxy)-1H-pyrazole-5-carboxylic acid, CAS No. 1823441-94-6, represents a valuable addition to the portfolio of pyrazole derivatives with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthetic methods and biological studies, positions it as a promising compound for future innovations in medicine, materials science, and beyond.